Cas no 815610-65-2 (L-Glutathione reduced-)
L-Glutathione reduced- Chemical and Physical Properties
Names and Identifiers
-
- GLUTATHIONE-(GLYCINE-13C2,15N1)
- Glutathione-glycine-13C2,15N1
- Glutathione (glycine-13C2,15N)1(Discontinued) See G597952
- Glutathione (glycine-13C2,15N)1(Discontinued) See G597952
- Glutathione-glycine-13C2,15N1(Discontinued)
- Glutathione-(glycine-13C2,15N)
- L-Glutamyl-L-cysteinyl-glycine-13C2,15N1
- L-Glutathione reduced-13C2,15N
- L-Glutathione reduced-
- L-γ-Glutamyl-L-cysteinylglycine-1,2-13C2-15N (ACI)
- Glycine-13C2-15N, L-γ-glutamyl-L-cysteinyl- (9CI)
- CS-0379534
- See G597952
- DA-69064
- N5-((R)-1-(((Carboxy-13C)methyl-13C)amino-15N)-3-mercapto-1-oxopropan-2-yl)-L-glutamine
- Glutathione-glycine-[13C2,15N]
- 815610-65-2
- L-Glutamyl-L-cysteinyl-glycine-3C2,15N Sodium Salt
- L-gamma-Glutamyl-L-cysteinyl(~13~C_2_,~15~N)glycine
- (2S)-2-amino-5-[[(2R)-1-(hydroxycarbonyl(113C)methyl(15N)amino)-1-oxo-3-sulfanylpropan-2-yl]amino]-5-oxopentanoic acid
- (2S)-2-amino-5-[[(2R)-1-(hydroxycarbonylmethylamino)-1-oxo-3-sulfanylpropan-2-yl]amino]-5-oxopentanoic acid
- MS-24506
- HY-D0187S
- Glutathione (glycine-13C2,15N)1(Discontinued)
- Glutathione (glycine-13C2,15N) Sodium Salt
- DTXSID40661992
-
- Inchi: 1S/C10H17N3O6S/c11-5(10(18)19)1-2-7(14)13-6(4-20)9(17)12-3-8(15)16/h5-6,20H,1-4,11H2,(H,12,17)(H,13,14)(H,15,16)(H,18,19)/t5-,6-/m0/s1/i3+1,8+1,12+1
- InChI Key: RWSXRVCMGQZWBV-DUHRKNADSA-N
- SMILES: [C@@H](CS)(NC(=O)CC[C@H](N)C(=O)O)C(=O)[15NH][13CH2][13C](=O)O
Computed Properties
- Exact Mass: 310.08800
- Monoisotopic Mass: 310.08755101g/mol
- Isotope Atom Count: 3
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 20
- Rotatable Bond Count: 9
- Complexity: 389
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -4.5
- Topological Polar Surface Area: 160Ų
Experimental Properties
- Melting Point: 200-202°C (dec.)
- PSA: 197.62000
- LogP: -0.72400
L-Glutathione reduced- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A1529482-1mg |
N5-((R)-1-(((Carboxy-13C)methyl-13C)amino-15N)-3-mercapto-1-oxopropan-2-yl)-L-glutamine |
815610-65-2 | 98% +98%atom%13C,15N | 1mg |
$650.0 | 2025-04-16 | |
| Ambeed | A1529482-5mg |
N5-((R)-1-(((Carboxy-13C)methyl-13C)amino-15N)-3-mercapto-1-oxopropan-2-yl)-L-glutamine |
815610-65-2 | 98% +98%atom%13C,15N | 5mg |
$2080.0 | 2025-04-16 | |
| Key Organics Ltd | MS-24506-1mg |
L-Glutathione reduced-13C2,15N |
815610-65-2 | >95% | 1mg |
£1051.43 | 2025-02-09 | |
| A2B Chem LLC | AH52675-1mg |
GLUTATHIONE-(GLYCINE-13C2,15N1) |
815610-65-2 | 95%:13C2, 95%:15N1 | 1mg |
$913.00 | 2024-04-19 | |
| MedChemExpress | HY-D0187S-1mg |
L-Glutathione reduced- |
815610-65-2 | 99.90% | 1mg |
¥6500 | 2025-04-16 |
L-Glutathione reduced- Suppliers
L-Glutathione reduced- Related Literature
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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5. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
Additional information on L-Glutathione reduced-
Professional Introduction to L-Glutathione Reduced (CAS No: 815610-65-2)
L-Glutathione Reduced (CAS No: 815610-65-2) is a critical compound in the field of pharmaceuticals and biotechnology, renowned for its multifaceted roles in cellular health and therapeutic applications. As a reduced form of glutathione, it plays a pivotal role in maintaining redox balance within biological systems, making it an indispensable component in both research and clinical settings.
The molecular structure of L-Glutathione Reduced (CAS No: 815610-65-2) consists of glutamic acid, cysteine, and glycine, with the cysteine residue being the key component that contributes to its redox-active properties. This tripeptide is naturally synthesized in the body and serves as a crucial antioxidant, protecting cells from oxidative stress induced by reactive oxygen species (ROS). The reduced form (GSSG) is particularly significant as it can readily participate in antioxidant defense mechanisms, replenishing oxidized glutathione (GSH) levels.
Recent advancements in biomedical research have highlighted the therapeutic potential of L-Glutathione Reduced (CAS No: 815610-65-2) in various pathological conditions. Studies have demonstrated its efficacy in mitigating oxidative damage in neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to scavenge free radicals and protect neuronal cells has opened new avenues for developing neuroprotective strategies. Additionally, its role in modulating immune responses has been explored in the context of autoimmune disorders, where oxidative stress often exacerbates inflammation.
In oncology research, L-Glutathione Reduced (CAS No: 815610-65-2) has been investigated for its potential to enhance chemotherapeutic efficacy while reducing side effects. By maintaining cellular redox homeostasis, it can protect healthy cells from chemotherapy-induced toxicity, thereby improving patient outcomes. Furthermore, preclinical studies suggest that L-Glutathione Reduced may also sensitize cancer cells to radiation therapy by disrupting their antioxidant defenses.
The pharmacokinetics of L-Glutathione Reduced (CAS No: 815610-65-2) present unique challenges due to its rapid oxidation to the disulfide form (GSSG). This necessitates precise formulation strategies to ensure stability and bioavailability. Novel delivery systems, such as liposomes and nanoparticles, have been developed to enhance the systemic delivery of this compound. These advancements are crucial for optimizing therapeutic outcomes in clinical applications.
Emerging research also underscores the importance of L-Glutathione Reduced (CAS No: 815610-65-2) in skin health and anti-aging therapies. Its antioxidant properties help neutralize UV-induced oxidative damage, making it a valuable component in cosmetic formulations aimed at preventing photodamage. Moreover, its role in detoxification processes has been explored in conditions involving metabolic disorders and liver dysfunction.
The synthesis and purification of L-Glutathione Reduced (CAS No: 815610-65-2) require stringent quality control measures to ensure high purity and biological activity. Industrial-scale production often employs enzymatic reduction techniques or chemical synthesis followed by chromatographic purification. These processes are critical for meeting the demands of pharmaceutical-grade materials used in clinical trials and drug formulations.
Regulatory considerations for L-Glutathione Reduced (CAS No: 815610-65-2) vary by region but generally emphasize safety and efficacy profiles. Manufacturers must adhere to Good Manufacturing Practices (GMP) to ensure product consistency and quality. Clinical trials investigating its therapeutic applications must undergo rigorous evaluation to establish dosing regimens and monitor adverse effects.
The future prospects of L-Glutathione Reduced (CAS No: 815610-65-2) are promising, with ongoing research exploring its potential in regenerative medicine and gene therapy. Its ability to modulate cellular redox status makes it a candidate for enhancing tissue repair processes and protecting cells during gene delivery procedures. As our understanding of oxidative stress mechanisms evolves, so too will the applications of this versatile compound.
In conclusion, L-Glutathione Reduced (CAS No: 815610-65-2) represents a cornerstone in modern therapeutics due to its broad spectrum of biological activities. From neuroprotection to oncology applications, its role as an antioxidant and redox regulator continues to drive innovation in medical science. As research progresses, we can anticipate further refinements in its production, delivery, and therapeutic use, solidifying its position as a vital compound in healthcare solutions.
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